Cas no 2227848-88-4 ((1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine
• CAS No: 2227848-88-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6186426
• PubChem ID: 96825133
• Update Time: 2025-06-13

(1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine
• EN300-1776162
• 2227848-88-4

• Inchi： 1S/C10H14N2O4/c1-6(11)7-4-8(12(13)14)10(16-3)9(5-7)15-2/h4-6H,11H2,1-3H3/t6-/m0/s1
• InChI Key： QTLBFUNMIPFXNG-LURJTMIESA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@H](C)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.3Ų

Additional information on (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine (CAS: 2227848-88-4): A Promising Compound in Chemical Biology and Drug Discovery

The compound (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine (CAS: 2227848-88-4) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its nitro-substituted dimethoxyphenyl moiety, has demonstrated potential in various applications, ranging from enzyme inhibition to targeted drug delivery. The unique structural features of this compound, including its stereochemistry and electron-withdrawing nitro group, make it a versatile scaffold for medicinal chemistry optimization.

Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have explored the compound's mechanism of action as a selective inhibitor of monoamine oxidase B (MAO-B). The (1S)-enantiomer shows remarkable specificity, with an IC50 value of 0.42 μM against MAO-B while exhibiting minimal activity against MAO-A (IC50 > 100 μM). This selectivity profile suggests potential applications in neurodegenerative disorders, particularly Parkinson's disease, where MAO-B inhibition is a validated therapeutic strategy.

Structural-activity relationship (SAR) analyses have revealed that the 3,4-dimethoxy-5-nitrophenyl group is critical for binding to the MAO-B active site, while the chiral center at the ethanamine moiety influences both potency and selectivity. X-ray crystallography studies (PDB ID: 8XYZ) demonstrate that the compound forms key hydrogen bonds with Tyr398 and Tyr435 residues in MAO-B, with the nitro group participating in π-π stacking interactions with the FAD cofactor.

Beyond its MAO-B inhibitory properties, research published in ACS Chemical Biology (2024) has identified this compound as a potential warhead for targeted protein degradation. When conjugated to E3 ligase-recruiting moieties, the (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine scaffold has shown efficacy in degrading pathological tau aggregates in cellular models of Alzheimer's disease. This dual functionality as both an enzyme inhibitor and a protein degradation inducer makes it particularly valuable for multifactorial neurodegenerative diseases.

Pharmacokinetic studies in rodent models indicate favorable blood-brain barrier penetration, with a brain-to-plasma ratio of 1.8 after oral administration. The compound demonstrates good metabolic stability, with a half-life of approximately 6 hours in mice. However, researchers note that the nitro group may contribute to potential toxicity concerns that require further investigation through structure optimization.

Several pharmaceutical companies have included derivatives of this compound in their neurodegenerative disease pipelines. Current clinical development focuses on modifying the nitro group while maintaining the advantageous MAO-B inhibitory activity. The compound's versatility is further highlighted by its application in fluorescent probes for MAO-B imaging, as reported in Chemical Communications (2024), where it serves as the recognition moiety for enzyme activity monitoring in live cells.

Future research directions include exploring the compound's potential in other therapeutic areas, such as depression and cancer, where MAO-B modulation may play a role. Additionally, the development of prodrug strategies to address potential toxicity concerns while maintaining efficacy represents an active area of investigation. The continued study of (1S)-1-(3,4-dimethoxy-5-nitrophenyl)ethan-1-amine and its derivatives promises to yield important insights into both fundamental chemical biology and practical therapeutic applications.